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Compound of Interest

Compound Name: Carlina oxide

Cat. No.: B125604

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of Carlina oxide. The following procedural guidance is based on available
toxicological data and general best practices for handling cytotoxic compounds.

Compound Information and Known Hazards

Carlina oxide is a natural polyacetylene derived from the roots of Carlina acaulis[1]. It is a
potent bioactive compound with demonstrated cytotoxicity and insecticidal properties[2][3]. Due
to its biological activity, it must be handled with appropriate caution in a laboratory setting.

Key Hazards:

o Cytotoxicity: Carlina oxide has been shown to be cytotoxic to various vertebrate and human
cell lines, including those of the human dermis[2]. Studies have demonstrated that it can
induce apoptosis and necrosis in both normal and melanoma cells[1][4].

» High In Vivo Toxicity: Research has indicated high in vivo toxicity in zebrafish embryos, with
a lethal concentration (LC50) comparable to that of well-known toxins[1].

o Acetylcholinesterase (AChE) Inhibitor: Carlina oxide also functions as an inhibitor of
acetylcholinesterase[2].
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Personal Protective Equipment (PPE)

Due to its cytotoxic nature, a stringent PPE protocol is mandatory when handling Carlina
oxide.

PPE Category Specification

) Nitrile or neoprene gloves (double gloving
Hand Protection
recommended).

Eye Protection Chemical safety goggles or a full-face shield.

) A fully buttoned lab coat. A disposable gown is
Body Protection . "
recommended for handling larger quantities.

A NIOSH-approved respirator with an
appropriate cartridge for organic vapors should
) ) be used, especially when handling the neat
Respiratory Protection ) ) )
compound or creating solutions. All handling of
the solid compound should be done in a certified

chemical fume hood.

Operational Plan for Safe Handling

The following step-by-step procedure should be followed to ensure the safe handling of Carlina
oxide in a laboratory environment.

Step 1: Preparation and Engineering Controls
» Designate a specific area within a certified chemical fume hood for handling Carlina oxide.
e Ensure that a safety shower and eyewash station are readily accessible.

o Prepare all necessary materials, including appropriate solvents, glassware, and waste
containers, before handling the compound.

Step 2: Weighing and Solution Preparation

o Handle the neat (solid) form of Carlina oxide exclusively within a chemical fume hood.
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o Use appropriate tools to handle the solid, minimizing the creation of dust.

e When preparing solutions, add the solvent to the solid slowly to avoid splashing.
Step 3: Experimental Use

o Keep all containers of Carlina oxide tightly sealed when not in use.

o Clearly label all solutions containing Carlina oxide with the compound name, concentration,
and hazard warnings.

e Conduct all experimental procedures involving Carlina oxide within the designated fume
hood.

Step 4: Decontamination

o Decontaminate all surfaces and equipment that have come into contact with Carlina oxide.
A suitable decontamination solution, such as a dilute bleach solution followed by a water
rinse, should be used, although compatibility with all lab surfaces should be verified.

» Wipe down the work area in the fume hood after each use.

Spill and Emergency Procedures

In Case of a Spill:

Evacuate the immediate area and alert colleagues.

If the spill is outside of a fume hood, restrict access to the area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Carefully collect the absorbed material into a sealed, labeled waste container.

Decontaminate the spill area.

In Case of Personal Exposure:
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Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

Inhalation: Move to fresh air immediately.

Seek immediate medical attention after any exposure.

Disposal Plan

All waste contaminated with Carlina oxide must be treated as hazardous waste.

e Solid Waste: Collect all solid waste, including contaminated gloves, absorbent materials, and
disposable labware, in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all liquid waste containing Carlina oxide in a sealed, labeled
hazardous waste container. Do not pour any solutions containing Carlina oxide down the
drain.

» Disposal Method: Dispose of all Carlina oxide waste through your institution's hazardous
waste management program.

Quantitative Toxicity Data

The following table summarizes the available lethal concentration (LC50) data for Carlina

oxide.
Organism Exposure Time LC50
Culex pipiens larvae Not Specified 1.39 pg/mL
Zebrafish (Danio rerio) 96 hours 10.13 pg/mL
Aculops lycopersici Not Specified 205.32 pL/L

Experimental Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling of Carlina oxide.
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Caption: Workflow for the safe handling of Carlina oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

